Cas no 304001-56-7 ((2Z)-3-(3-Bromophenyl)-N-(2-methylphenyl)-2-(phenylformamido)prop-2-enamide)

• Product Name: (2Z)-3-(3-Bromophenyl)-N-(2-methylphenyl)-2-(phenylformamido)prop-2-enamide
• CAS No: 304001-56-7
• MF: C₂₃H₁₉BrN₂O₂
• MW: 435.313164949417
• CID: 6784620
• PubChem ID: 6518706
• Update Time: 2025-06-21

(2Z)-3-(3-Bromophenyl)-N-(2-methylphenyl)-2-(phenylformamido)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(3-Bromophenyl)-3-oxo-3-(o-tolylamino)prop-1-en-2-yl)benzamide
• (2Z)-3-(3-Bromophenyl)-N-(2-methylphenyl)-2-(phenylformamido)prop-2-enamide
• 304001-56-7

• Inchi： 1S/C23H19BrN2O2/c1-16-8-5-6-13-20(16)25-23(28)21(15-17-9-7-12-19(24)14-17)26-22(27)18-10-3-2-4-11-18/h2-15H,1H3,(H,25,28)(H,26,27)/b21-15-
• InChI Key： XBCFVHIEANCTCD-QNGOZBTKSA-N
• SMILES： BrC1=CC=CC(=C1)/C=C(/C(NC1C=CC=CC=1C)=O)\NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 434.06299g/mol
• Monoisotopic Mass: 434.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 58.2Ų

Additional information on (2Z)-3-(3-Bromophenyl)-N-(2-methylphenyl)-2-(phenylformamido)prop-2-enamide

Introduction to (2Z)-3-(3-Bromophenyl)-N-(2-methylphenyl)-2-(phenylformamido)prop-2-enamide and Its CAS No. 304001-56-7

The compound with the CAS number 304001-56-7 is a fascinating molecule known as (2Z)-3-(3-Bromophenyl)-N-(2-methylphenyl)-2-(phenylformamido)prop-2-enamide. This compound belongs to a class of organic molecules that have garnered significant attention in the field of pharmaceutical chemistry due to their potential biological activities and structural complexity. The detailed structure of this molecule includes several key functional groups that contribute to its unique chemical properties and reactivity, making it a subject of extensive research and development.

The molecular formula of this compound can be broken down into its constituent parts, which include a phenyl ring substituted with a bromine atom at the 3-position, a phenyl group attached to an amide nitrogen, and a formamido group linked to a prop-2-enamide backbone. This arrangement of functional groups creates a molecule with multiple sites for interaction with biological targets, which is a crucial factor in drug design. The presence of the bromine atom, in particular, makes this compound an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of (2Z)-3-(3-Bromophenyl)-N-(2-methylphenyl)-2-(phenylformamido)prop-2-enamide suggests that it may have the potential to interact with enzymes or receptors involved in these pathways. For instance, the amide and formamido groups are known to be important for binding to biological targets, while the phenyl rings can provide additional interactions through hydrophobic effects or π-stacking.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules with similar structural features can influence neurotransmitter systems, which are critical for maintaining cognitive function and mood regulation. The brominated phenyl ring, in particular, has been found to enhance binding affinity to certain receptors, making it a valuable component in the design of drugs targeting neurological conditions.

Additionally, the methyl group attached to the phenyl ring in this compound may play a role in modulating its pharmacokinetic properties. Methyl substituents are often used in drug design to improve solubility and metabolic stability, which are essential factors for ensuring that a drug is effective when administered orally or through other routes. The combination of these structural features makes (2Z)-3-(3-Bromophenyl)-N-(2-methylphenyl)-2-(phenylformamido)prop-2-enamide a promising candidate for further development.

Recent research has also explored the synthetic pathways for producing this compound efficiently. The synthesis involves multiple steps, including condensation reactions and functional group transformations, which must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to produce complex molecules like this one with greater precision and scalability, opening up new possibilities for drug discovery.

In conclusion, the compound with CAS number 304001-56-7, known as (2Z)-3-(3-Bromophenyl)-N-(2-methylphenyl)-2-(phenylformamido)prop-2-enamide, represents an intriguing area of research in pharmaceutical chemistry. Its unique structure and potential biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in the development of innovative treatments for various diseases.